Cas no 81679-70-1 (2-CYCLOHEXEN-1-ONE, 5-(1,2-DIHYDROXY-1-METHYLETHYL)-2-METHYL-)

• Product name: 2-CYCLOHEXEN-1-ONE, 5-(1,2-DIHYDROXY-1-METHYLETHYL)-2-METHYL-
• CAS No: 81679-70-1
• MF: C₁₀H₁₆O₃
• MW: 184.232
• CID: 3256845
• PubChem ID: 73120805

2-CYCLOHEXEN-1-ONE, 5-(1,2-DIHYDROXY-1-METHYLETHYL)-2-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOHEXEN-1-ONE, 5-(1,2-DIHYDROXY-1-METHYLETHYL)-2-METHYL-
• EN300-6738640
• 833-966-4
• 5-(1,2-dihydroxy-1-methylethyl)-2-methyl-2-cyclohexen-1-one
• 5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one,Mixtureofdiastereomers
• 81679-70-1
• 5-(1,2-dihydroxypropan-2-yl)-2-methylcyclohex-2-en-1-one

• Inchi： InChI=1S/C10H16O3/c1-7-3-4-8(5-9(7)12)10(2,13)6-11/h3,8,11,13H,4-6H2,1-2H3
• InChI Key： AOKPDATZUBLDMG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids